3-butyramido-N-(3,4-difluorophenyl)benzofuran-2-carboxamide
Description
Synthesis Analysis
The synthesis of benzofuran derivatives, such as 3-butyramido-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, has been a subject of interest in the field of medicinal chemistry . Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Novel methods for constructing benzofuran rings have been discovered in recent years .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including compounds like 3-butyramido-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, have demonstrated antibacterial properties. These molecules can inhibit the growth of both gram-positive and gram-negative bacteria . Researchers have been inspired by the therapeutic efficacy of furan-related medicines to create innovative antibacterial agents. By understanding the structural features and mechanisms of action, scientists aim to develop more effective and secure antimicrobial agents.
Anti-Inflammatory Potential
Furan-based compounds have been investigated for their anti-inflammatory effects. These molecules may modulate inflammatory pathways, making them potential candidates for managing inflammatory conditions . Further studies are needed to explore their specific mechanisms and potential clinical applications.
Anticancer Properties
Furan derivatives, including 3-butyramido-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, have shown promise as potential anticancer agents. Their unique chemical structure and biological activities make them interesting targets for cancer research. Scientists are exploring their effects on cancer cell growth, apoptosis, and tumor progression .
Anti-Ulcer Activity
Some furan compounds exhibit anti-ulcer properties. While the exact mechanisms are not fully understood, these molecules may help protect the gastric mucosa and reduce ulcer formation .
Other Therapeutic Applications
Beyond the mentioned fields, furan derivatives have been investigated for various other therapeutic advantages, including diuretic, muscle relaxant, anti-protozoal, and antiviral activities . Additionally, they may have potential in treating glaucoma, hypertension, and aging-related conditions.
Industry Applications
Apart from their biological activities, furan derivatives find applications in industry. They serve as building blocks for the synthesis of more complex molecules, making them valuable in drug discovery and chemical synthesis.
properties
IUPAC Name |
3-(butanoylamino)-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N2O3/c1-2-5-16(24)23-17-12-6-3-4-7-15(12)26-18(17)19(25)22-11-8-9-13(20)14(21)10-11/h3-4,6-10H,2,5H2,1H3,(H,22,25)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCRMQYDCJJJMSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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